Cas no 1273607-28-5 (2-amino-2-(3,5-dimethoxyphenyl)propan-1-ol)

• Product Name: 2-amino-2-(3,5-dimethoxyphenyl)propan-1-ol
• CAS No: 1273607-28-5
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6605194
• PubChem ID: 165665754
• Update Time: 2025-05-19

2-amino-2-(3,5-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,5-dimethoxyphenyl)propan-1-ol
• EN300-1827081
• 1273607-28-5

• Inchi： 1S/C11H17NO3/c1-11(12,7-13)8-4-9(14-2)6-10(5-8)15-3/h4-6,13H,7,12H2,1-3H3
• InChI Key： QVNDGQWWOOUXAC-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=C(C=C(C=1)OC)OC)N

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-2-(3,5-dimethoxyphenyl)propan-1-ol

2-Amino-2-(3,5-Dimethoxyphenyl)Propan-1-ol: A Comprehensive Overview

2-Amino-2-(3,5-Dimethoxyphenyl)Propan-1-ol, also known by its CAS registry number CAS No. 1273607-28-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural features and potential applications in drug development and advanced materials. The molecule combines an amino group with a substituted phenolic structure, making it a versatile building block for various chemical reactions.

The synthesis of 2-Amino-2-(3,5-Dimethoxyphenyl)Propan-1-ol involves a multi-step process that typically begins with the preparation of the aromatic precursor. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the production of this compound.

One of the most promising areas of research involving CAS No. 1273607-28-5 is its potential as a bioactive agent. Studies have shown that this compound exhibits moderate to strong activity against certain enzymes and cellular pathways, suggesting its utility in the development of therapeutic agents. For instance, recent investigations have highlighted its ability to modulate kinase activity, which is crucial in treating various diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 2-Amino-2-(3,5-Dimethoxyphenyl)Propan-1-ol has shown potential in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. Researchers have explored various substitution patterns on the phenolic ring and modifications to the amino group to enhance its bioavailability and efficacy. These efforts have resulted in derivatives with improved pharmacokinetic profiles and enhanced biological activity.

From an environmental standpoint, understanding the degradation pathways of CAS No. 1273607-28-5 is critical for assessing its ecological impact. Recent studies have employed computational modeling techniques to predict its environmental fate, providing valuable insights into its persistence and bioaccumulation potential.

In conclusion, 2-Amino-2-(3,5-Dimethoxyphenyl)Propan-1-ol, or CAS No. 1273607-28-5, stands as a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical properties continue to inspire innovative research directions, underscoring its importance as a valuable tool in modern chemistry and biology.